molecular formula C18H15NO2 B8382898 Methyl 4,5-diphenyl-1H-pyrrole-3-carboxylate

Methyl 4,5-diphenyl-1H-pyrrole-3-carboxylate

Cat. No. B8382898
M. Wt: 277.3 g/mol
InChI Key: MFPQRHBUGBYUMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4,5-diphenyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C18H15NO2 and its molecular weight is 277.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 4,5-diphenyl-1H-pyrrole-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4,5-diphenyl-1H-pyrrole-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 4,5-diphenyl-1H-pyrrole-3-carboxylate

Molecular Formula

C18H15NO2

Molecular Weight

277.3 g/mol

IUPAC Name

methyl 4,5-diphenyl-1H-pyrrole-3-carboxylate

InChI

InChI=1S/C18H15NO2/c1-21-18(20)15-12-19-17(14-10-6-3-7-11-14)16(15)13-8-4-2-5-9-13/h2-12,19H,1H3

InChI Key

MFPQRHBUGBYUMS-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CNC(=C1C2=CC=CC=C2)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using methyl 5-bromo-4-phenyl-1-(phenylsulfonyl)-1H-pyrrole-3-carboxylate (1.01 g), phenylboronic acid (439 mg), sodium carbonate (771 mg) and tetrakis(triphenylphosphine)palladium (420 mg), a procedure as in Reference Example 56 was performed to give the title compound as pale-yellow crystals (yield 506 mg, 76%).
Name
methyl 5-bromo-4-phenyl-1-(phenylsulfonyl)-1H-pyrrole-3-carboxylate
Quantity
1.01 g
Type
reactant
Reaction Step One
Quantity
439 mg
Type
reactant
Reaction Step Two
Quantity
771 mg
Type
reactant
Reaction Step Three
Quantity
420 mg
Type
catalyst
Reaction Step Four
Yield
76%

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